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Compound of Interest

Compound Name: 1-(Biphenyl-2-yl)ethanol

CAS No.: 16927-84-7

Cat. No.: B1266942

Get Quote

Executive Summary & Core Directive
1-(Biphenyl-2-yl)ethanol (also known as

-Methyl-2-biphenylmethanol) is a high-boiling organic intermediate. Unlike simple ethanol, it is
lipophilic and potentially toxic to aquatic environments. Unlike Polychlorinated Biphenyls
(PCBs), it is generally not subject to the stringent TSCA 40 CFR 761 regulations unless mixed
with chlorinated solvents.

Primary Disposal Directive: This compound must be managed as Non-Halogenated Organic

Waste. Under no circumstances should it be discharged into municipal wastewater systems or

laboratory sinks due to low water solubility and high aquatic toxicity potential.

Chemical Profile & Waste Characterization
Effective disposal requires accurate characterization. Do not confuse this substance with

standard Ethanol (Ethyl Alcohol) or regulated PCBs.
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Table 1: Physicochemical Properties Relevant to
Disposal

Property Value Operational Implication

CAS Number 16927-84-7 Use for waste manifesting.

Physical State
Viscous Liquid / Low-melting

Solid

May require wide-mouth

containers for waste collection.

Flash Point ~154°C (Closed Cup)

Classified as Combustible

(Class IIIB), not Flammable.

High safety margin during

transfer.

Water Solubility Negligible / Insoluble

STRICT PROHIBITION: Do

not pour down drains.[1] It will

accumulate in traps and

contaminate effluent.

Halogen Content None (C₁₄H₁₄O)

Segregate into "Non-

Halogenated" waste streams

to reduce disposal costs.

Density ~1.067 g/cm³
Heavier than water; will sink if

entered into aqueous systems.

Data derived from chemical structure analysis and standard industrial safety data for biphenyl-

alcohols.

Hazard Identification & Segregation Strategy
While often less acutely toxic than low-molecular-weight solvents, the biphenyl core presents

specific risks.

Aquatic Toxicity (GHS H410/H411): Biphenyl derivatives are known to be very toxic to

aquatic life with long-lasting effects. Prevention of environmental release is the highest

priority.

Chemical Incompatibility:
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Oxidizers: As a secondary alcohol, it reacts vigorously with strong oxidizers (e.g., Nitric

Acid, Peroxides, Permanganates). NEVER mix this waste with oxidizing acid waste

streams.

Acids: Compatible with general organic acid waste, but segregation is preferred to prevent

unexpected esterification exotherms.

Step-by-Step Disposal Protocol
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

guidelines for organic chemical waste.

Phase 1: Collection & Segregation[2]
Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers. Avoid

standard LDPE wash bottles for long-term storage as biphenyls can soften certain plastics

over time.

Stream Selection:

Scenario A (Pure Chemical): Place in a dedicated container labeled "Non-Halogenated

Organic Waste."

Scenario B (In Solution):

If dissolved in Dichloromethane (DCM): Dispose as Halogenated Waste.

If dissolved in Methanol/Acetone: Dispose as Non-Halogenated Waste.

Phase 2: Labeling
Every container must carry a hazardous waste label containing:

Full Chemical Name: "1-(Biphenyl-2-yl)ethanol" (Do not use abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase 3: Final Disposal Method
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The industry-standard disposal method for this compound is High-Temperature Incineration

with energy recovery.

Why Incineration? The biphenyl ring structure is stable. Thermal oxidation at >1000°C is

required to fully mineralize the compound into CO₂ and H₂O, preventing environmental

persistence.

Visual Workflow: Waste Stream Decision Matrix
The following diagram illustrates the logical flow for categorizing 1-(Biphenyl-2-yl)ethanol
waste to ensure it reaches the correct incineration facility.
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Waste Generation:
1-(Biphenyl-2-yl)ethanol

Is it mixed with
other solvents?

Identify Solvent
Type

Yes (Mixture)

Pure Compound
(Solid or Liquid)

No (Pure)

Solvent is Halogenated
(e.g., DCM, Chloroform)

Contains Halogens

Solvent is Non-Halogenated
(e.g., Acetone, Hexane)

No Halogens

DISPOSAL BIN A:
Halogenated Organic Waste

DISPOSAL BIN B:
Non-Halogenated Organic Waste

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Logical decision tree for segregating 1-(Biphenyl-2-yl)ethanol waste streams. Note

that while the compound itself is non-halogenated, the co-solvent dictates the final waste

stream classification.
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Emergency Contingencies: Spill Management
In the event of a spill during transfer or disposal:

Evacuate & Ventilate: Although the flash point is high, vapors can be irritating.[1] Ensure the

area is ventilated.[1][2][3][4]

PPE: Wear Nitrile gloves and safety goggles. Standard lab coats are sufficient; specialized

suits are not typically required unless the volume is >5 Liters.

Containment:

Do not use water to wash away. The compound will not dissolve and will create a slippery,

toxic film.

Absorb: Use an inert absorbent material (Vermiculite, Sand, or Universal Spill Pads).

Clean: Wipe the surface with an ethanol-soaked cloth (the compound is soluble in ethanol)

followed by soap and water. Dispose of all cleanup materials as solid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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